Cas no 122665-96-7 (3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 3-fluorocyclobutane-1-carboxylic acid
• CAS No: 122665-96-7
• MF: C₅H₇FO₂
• MW: 118.106285333633
• MDL: MFCD09834117
• CID: 1006948
• PubChem ID: 18690690
• Update Time: 2025-10-28

3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluorocyclobutanecarboxylic acid
• 3-fluorocyclobutane-1-carboxylic acid
• 3-Fluoro-cyclobutanecarboxylic acid
• 3-Fluoro-cyclobutanecarbo...
• 3-Fluoro-cyclobutanecarboxylic acid - F0317
• EN300-7100848
• DTXSID901283185
• AS-33525
• rac-(1s,3s)-3-fluorocyclobutane-1-carboxylic
• DB-002995
• AKOS030630906
• Cyclobutanecarboxylic acid, 3-fluoro-, cis-
• SCHEMBL20495131
• MFCD16661184
• PB40020
• CYCLOBUTANECARBOXYLIC ACID, 3-FLUORO-
• EN300-7349767
• LQXHCYIDZUPZNK-UHFFFAOYSA-N
• AS-53652
• YEA81279
• CS-0047785
• trans-3-fluorocyclobutane-1-carboxylic acid
• CS-0036337
• cis-3-Fluorocyclobutanecarboxylic acid
• trans-3-Fluorocyclobutanecarboxylic acid
• AKOS030630939
• EN300-268644
• cis-3-fluorocyclobutane-1-carboxylic acid
• PB20399
• 3-fluoranylcyclobutane-1-carboxylic acid
• MFCD09834117
• PB40021
• AS-53552
• (1S,3S)-3-FLUOROCYCLOBUTANE-1-CARBOXYLIC ACID
• SY099384
• YEA81278
• 122665-96-7
• A804942
• 123812-78-2
• MFCD16661179
• P16657
• DTXSID90595617
• 123812-79-3
• DTXSID201273464
• CS-0049707
• P16826
• SCHEMBL988762
• Cyclobutanecarboxylic acid, 3-fluoro-, trans-
• (1R,3R)-3-FLUOROCYCLOBUTANE-1-CARBOXYLIC ACID
• AM85510
• SCHEMBL988736
• 3-fluoro-1-cyclobutanecarboxylic acid
• SCHEMBL24244104
• AKOS006283194
• trans-3-Fluorocyclobutanecarboxylicacid
• SY097548
• SY099383
• J-512550

• MDL： MFCD09834117
• Inchi： 1S/C5H7FO2/c6-4-1-3(2-4)5(7)8/h3-4H,1-2H2,(H,7,8)
• InChI Key： LQXHCYIDZUPZNK-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 118.04300
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 215.4°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.443
• PSA: 37.30000
• LogP: 0.81910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-fluorocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-Fluorocyclobutane-1-carboxylic Acid (CAS No. 122665-96-7): Properties, Applications, and Industry Insights

3-Fluorocyclobutane-1-carboxylic acid (CAS 122665-96-7) is a fluorinated cyclobutane derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The incorporation of a fluorine atom into the cyclobutane ring enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers frequently search for "fluorinated cyclobutane synthesis" or "CAS 122665-96-7 applications," reflecting its growing relevance in medicinal chemistry.

The compound’s carboxylic acid functionality allows for versatile derivatization, enabling its use in peptide mimetics and enzyme inhibitors. Recent studies highlight its role in developing kinase inhibitors and GPCR-targeted therapies, addressing trending topics like "next-generation drug scaffolds." Its low molecular weight (142.11 g/mol) and polar surface area (37.3 Ų) align with Lipinski’s Rule of Five, a key consideration in "AI-driven drug design" workflows.

From a synthetic perspective, 3-fluorocyclobutane-1-carboxylic acid is often prepared via ring-closing metathesis or fluorination of cyclobutane precursors. Queries such as "how to synthesize fluorinated cyclobutanes" or "122665-96-7 supplier" dominate academic and industrial forums. The compound’s melting point (~90–95°C) and solubility (DMSO, methanol) are critical for formulation scientists optimizing "prodrug delivery systems."

Environmental and regulatory trends also influence interest in this compound. With the FDA emphasizing "green chemistry" principles, 3-fluorocyclobutane-1-carboxylic acid’s potential for biodegradable intermediates aligns with searches for "sustainable fluorochemicals." Analytical methods like HPLC purity testing (≥98%) and NMR characterization (¹⁹F NMR: δ ~ -180 ppm) are frequently cited in quality control protocols.

In material science, its rigid cyclobutane core contributes to "high-performance polymer additives," a niche yet emerging application. Patent analyses reveal increasing use in electronic materials, correlating with searches for "fluorinated building blocks for OLEDs." Storage recommendations (2–8°C under inert gas) and handling precautions (use of PPE) are essential for laboratory safety compliance.

The compound’s structure-activity relationships (SAR) are pivotal in "fragment-based drug discovery," a hot topic in computational chemistry circles. Its logP value (~0.5) and hydrogen bond acceptors (3) make it a candidate for "blood-brain barrier penetration" studies, addressing neurological disease research demands.

Market projections indicate rising demand for 122665-96-7, driven by oncology and CNS drug pipelines. Suppliers emphasizing "GMP-grade fluorinated compounds" or "custom fluorination services" leverage this trend. Cross-disciplinary applications—from PET tracer development to catalysis research—further solidify its industrial importance.